Cas no 117528-59-3 (2,4-Dichloro-3-cyano-5-fluorobenzoyl Chloride)

• Product Name: 2,4-Dichloro-3-cyano-5-fluorobenzoyl Chloride
• CAS No: 117528-59-3
• MF: C₈HCl₃FNO
• MW: 252.457042455673
• MDL: MFCD03412206
• CID: 131556
• PubChem ID: 14300131
• Update Time: 2025-04-19

2,4-Dichloro-3-cyano-5-fluorobenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,2,4-dichloro-3-cyano-5-fluoro-
• 2,4-Dichloro-3-cyano-5-fluorobenzoyl chloride
• 3-Cyano-2,4-dichloro-5-fluoro benzoyl chloride
• 2,4-dichloro-3-cyano-5-fluoro-benzoyl chloride
• Benzoyl chloride,2,4-dichloro-3-cyano-5-fluoro
• A856911
• MFCD03412206
• 117528-59-3
• SCHEMBL5360639
• BEQRAINSLWDPAZ-UHFFFAOYSA-N
• Cyano-2,4-dichloro-5-fluorobenzoylchloride
• 3-CYANO-2,4-DICHLORO-5-FLUOROBENZOYLCHLORIDE
• Benzoyl chloride, 2,4-dichloro-3-cyano-5-fluoro-
• 3-cyano-2,4-dichloro-5-fluorobenzoyl chloride
• AKOS016009892
• DTXSID10558688
• 2,4-Dichloro-3-cyano-5-fluorobenzoyl Chloride

• MDL： MFCD03412206
• Inchi： 1S/C8HCl3FNO/c9-6-3(8(11)14)1-5(12)7(10)4(6)2-13/h1H
• InChI Key： BEQRAINSLWDPAZ-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C(=CC=1C(=O)Cl)F)Cl

Computed Properties

• Exact Mass: 250.91100
• Monoisotopic Mass: 250.910775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 1.66±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 69-72 ºC
• Solubility: Almost insoluble (0.03 g/l) (25 º C),
• PSA: 40.86000
• LogP: 3.38318

2,4-Dichloro-3-cyano-5-fluorobenzoyl Chloride Security Information

• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R34; R36/37/38